1-[(2-Fluorophenyl)methyl]benzimidazole-2-sulfonic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]benzimidazole-2-sulfonic acid
• InChI: InChI=1S/C14H11FN2O3S/c15-11-6-2-1-5-10(11)9-17-13-8-4-3-7-12(13)16-14(17)21(18,19)20/h1-8H,9H2,(H,18,19,20)
• InChI Key: KIQSAQHJRPKGCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2S(=O)(=O)O)F
• Molecular Formula: C14H11FN2O3S
• Molecular Weight: 306.31 g/mol

Description

1-(2-Fluorobenzyl)-1H-benzimidazole-2-sulfonic acid is a chemical compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are often used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2-Fluorophenyl)methyl]benzimidazole-2-sulfonic acid typically involves the reaction of 2-fluorobenzylamine with benzimidazole-2-sulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques like recrystallization or chromatography to obtain the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Fluorobenzyl)-1H-benzimidazole-2-sulfonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The sulfonic acid group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Thionyl chloride for converting the sulfonic acid group to a sulfonyl chloride, followed by nucleophilic substitution.

Major Products:

Oxidation: Formation of sulfonic acid derivatives.

Reduction: Formation of benzimidazole derivatives with reduced functional groups.

Substitution: Formation of various substituted benzimidazole derivatives.

Scientific Research Applications

1-(2-Fluorobenzyl)-1H-benzimidazole-2-sulfonic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2-Fluorophenyl)methyl]benzimidazole-2-sulfonic acid involves its interaction with specific molecular targets. The fluorobenzyl group enhances its binding affinity to certain enzymes or receptors, while the benzimidazole core can interact with nucleophilic sites. The sulfonic acid group can participate in hydrogen bonding and electrostatic interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

• 1-(2-Fluorobenzyl)-1H-benzimidazol-2-yl methanol
• 1-(2-Fluorobenzyl)-1H-benzimidazole-2-carboxylic acid

Comparison: 1-(2-Fluorobenzyl)-1H-benzimidazole-2-sulfonic acid is unique due to the presence of the sulfonic acid group, which imparts distinct chemical properties and reactivity compared to its analogs. The sulfonic acid group enhances its solubility in water and its ability to participate in various chemical reactions, making it a versatile compound for research and industrial applications .